Cas no 25279-08-7 (2,6-dimethyl-7-octen-2-ol)

• Product Name: 2,6-dimethyl-7-octen-2-ol
• CAS No: 25279-08-7
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 1422033
• Update Time: 2024-08-15

2,6-dimethyl-7-octen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-7-octen-2-ol
• 2,6-Dimethyloct-7-en-2-ol
• 246-787-6
• 2,6-Dimethyloct-7-en-2-ol; 246-787-6

• Inchi： 1S/C10H20O/c1-5-9(2)7-6-8-10(3,4)11/h5,9,11H,1,6-8H2,2-4H3
• InChI Key： XSNQECSCDATQEL-UHFFFAOYSA-N
• SMILES： CC(C)(O)CCCC(C)C=C

Computed Properties

• Exact Mass: 156.151
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.837
• Boiling Point: 188.4°C at 760 mmHg
• Flash Point: 76.7°C
• Refractive Index: 1.443
• PSA: 20.23000
• LogP: 2.74970